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Compound of Interest

Compound Name: alpha-Cyanocinnamic acid

Cat. No.: B083995 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Alpha-Cyanocinnamic acid (α-CCA), a derivative of cinnamic acid, is a crucial organic

compound with significant applications in analytical chemistry and biomedical research. It is

widely recognized for its role as a matrix in Matrix-Assisted Laser Desorption/Ionization

(MALDI) mass spectrometry, facilitating the analysis of peptides and proteins.[1][2] Its utility

also extends to the study of cellular metabolism, where it acts as an inhibitor of

monocarboxylate transporters.[1] A thorough understanding of its physical properties is

paramount for its effective application in these fields, enabling researchers to optimize

experimental conditions and develop new methodologies. This guide provides a

comprehensive overview of the core physical properties of alpha-Cyanocinnamic acid,

complete with experimental protocols for their determination and a visualization of their

interrelationships.

Core Physical Properties
The physical characteristics of alpha-Cyanocinnamic acid are summarized in the table below,

providing a clear and concise reference for laboratory use.
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Property Value Source

Molecular Formula C₁₀H₇NO₃ [2][3]

Molecular Weight 189.17 g/mol [1][3]

Appearance
Faintly yellow to yellow

crystalline powder
[1][2]

Melting Point 245-250 °C [1][2][4]

Boiling Point (Predicted) 398.1 °C at 760 mmHg

Density (Predicted) 1.4 ± 0.1 g/cm³

pKa (Predicted) 0.85 ± 0.10 [5]

UV/Vis Absorption Maxima

(λmax)
337 nm [1]

Solubility

   Methanol 50 mg/mL

   Acetonitrile ~35 mg/mL

   Dimethyl Sulfoxide (DMSO) Soluble

   Dimethylformamide (DMF) Soluble

   Water ~6 mg/mL

Experimental Protocols
Detailed methodologies for the determination of key physical properties of alpha-
Cyanocinnamic acid are provided below. These protocols are designed to be readily

implemented in a standard laboratory setting.

Determination of Melting Point
The melting point of alpha-Cyanocinnamic acid can be determined using a standard capillary

melting point apparatus.
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Materials:

Alpha-Cyanocinnamic acid, analytical grade

Capillary tubes (one end sealed)

Melting point apparatus

Spatula

Mortar and pestle

Procedure:

Ensure the alpha-Cyanocinnamic acid sample is completely dry and finely powdered. If

necessary, gently grind the crystals in a mortar and pestle.

Pack the dry powder into a capillary tube to a height of 2-3 mm by tapping the sealed end of

the tube on a hard surface.

Place the packed capillary tube into the heating block of the melting point apparatus.

Set the heating rate to a rapid setting initially to approach the expected melting point of ~240

°C.

Once the temperature reaches approximately 240 °C, reduce the heating rate to 1-2 °C per

minute to allow for accurate observation.

Record the temperature at which the first drop of liquid appears (the onset of melting).

Continue heating slowly and record the temperature at which the last solid crystal melts (the

completion of melting).

The melting point is reported as the range between these two temperatures.

Determination of Solubility
The following protocol describes the shake-flask method for determining the solubility of alpha-
Cyanocinnamic acid in a given solvent.
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Materials:

Alpha-Cyanocinnamic acid, analytical grade

Solvent of interest (e.g., water, methanol)

Glass vials with screw caps

Analytical balance

Shaking incubator or orbital shaker

Centrifuge

Micropipettes

UV-Vis spectrophotometer

Procedure:

Add an excess amount of alpha-Cyanocinnamic acid to a series of glass vials.

Pipette a known volume of the solvent into each vial.

Securely cap the vials and place them in a shaking incubator set to a constant temperature

(e.g., 25 °C).

Allow the mixtures to equilibrate for at least 24 hours with constant agitation.

After equilibration, visually confirm that excess solid remains in each vial, indicating that a

saturated solution has been achieved.

Centrifuge the vials at a high speed to pellet the undissolved solid.

Carefully withdraw a known volume of the supernatant without disturbing the solid pellet.

Dilute the supernatant with the solvent to a concentration that falls within the linear range of

a previously established UV-Vis spectrophotometric calibration curve.
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Measure the absorbance of the diluted solution at the λmax of alpha-Cyanocinnamic acid
(337 nm).

Calculate the concentration of the saturated solution using the calibration curve and account

for the dilution factor to determine the solubility.

Determination of pKa by Spectrophotometry
The acid dissociation constant (pKa) can be determined by monitoring the change in UV

absorbance as a function of pH.

Materials:

Alpha-Cyanocinnamic acid, analytical grade

A series of buffer solutions with known pH values ranging from approximately 1 to 4.

Hydrochloric acid (HCl) and sodium hydroxide (NaOH) solutions for pH adjustment.

UV-Vis spectrophotometer

pH meter

Volumetric flasks and pipettes

Procedure:

Prepare a stock solution of alpha-Cyanocinnamic acid in a suitable solvent (e.g., a small

amount of methanol, then diluted with water).

Prepare a series of solutions by diluting the stock solution with the different pH buffers to a

constant final concentration.

Measure the UV absorbance spectrum of each solution over a relevant wavelength range

(e.g., 250-450 nm).

Identify the wavelength(s) where the absorbance changes significantly with pH.

Plot the absorbance at the selected wavelength(s) against the pH of the buffer solutions.
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The resulting data should form a sigmoidal curve. The pKa is the pH at the inflection point of

this curve, which corresponds to the pH at which the concentrations of the acidic and basic

forms of the molecule are equal.

Visualization of Physical Property Relationships
The following diagram illustrates the logical connections between the fundamental physical

properties of alpha-Cyanocinnamic acid.
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Caption: Interrelationship of the core physical properties of alpha-Cyanocinnamic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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